Cas no 20038-56-6 (1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl-)

• Product Name: 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl-
• CAS No: 20038-56-6
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 5602130
• Update Time: 2025-04-23

1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl-

• Inchi： 1S/C16H16O3/c17-13-9-10-14(16(19)11-13)15(18)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11,17,19H,4,7-8H2
• InChI Key： PJWJGLYLKAYDEO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C=C1O)(=O)CCCC1=CC=CC=C1

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 464.2±25.0 °C(Predicted)
• pka: 7.75±0.35(Predicted)

Additional information on 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl-

Chemical Profile of 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl- (CAS No. 20038-56-6)

The compound 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl-, identified by its CAS number 20038-56-6, is a complex organic molecule with significant applications in the field of chemical and pharmaceutical research. This compound belongs to the class of phenylbutanones modified with hydroxyl groups, which imparts unique chemical properties making it a subject of interest in synthetic chemistry and drug development.

Structurally, the molecule consists of a butanone backbone substituted with two hydroxyl groups at the 2 and 4 positions of a phenyl ring, and another phenyl ring at the 4-position of the butanone moiety. This dual aromatic substitution pattern contributes to its reactivity and potential biological activity. The presence of hydroxyl groups enhances its solubility in polar solvents and makes it a versatile intermediate in organic synthesis.

In recent years, research has focused on the pharmacological potential of compounds with similar structural motifs. Studies have indicated that 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl- exhibits properties that make it a promising candidate for further investigation in medicinal chemistry. Specifically, its ability to interact with various biological targets has been explored in preclinical models, suggesting possible applications in therapeutic areas such as anti-inflammatory and analgesic treatments.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors like benzaldehyde derivatives and ketones. Advanced synthetic methodologies, including cross-coupling reactions and catalytic hydrogenation, have been employed to achieve high yields and purity. These synthetic approaches are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the key aspects of working with 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl- is understanding its spectroscopic and chromatographic behavior. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, is essential for confirming its molecular structure. High-Performance Liquid Chromatography (HPLC) is used for purity assessment, ensuring that impurities do not interfere with downstream applications.

Recent advancements in computational chemistry have also played a crucial role in studying this compound. Molecular modeling techniques allow researchers to predict how 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl- interacts with biological targets at the molecular level. This computational approach complements experimental studies and accelerates the drug discovery process by identifying potential lead compounds early in the development pipeline.

The pharmacokinetic properties of 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl- are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. In vitro studies using liver microsomes and cell culture models have provided insights into its metabolic pathways, which are essential for predicting its behavior in vivo.

In conclusion, 1-Butanone, 1-(2,4-dihydroxyphenyl)-4-phenyl- (CAS No. 20038-56-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable scaffold for developing new drugs. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.